Cas no 86487-17-4 (Stannane,tributyl(2-methoxyphenyl)-)

• Product Name: Stannane,tributyl(2-methoxyphenyl)-
• CAS No: 86487-17-4
• MF: C₁₉H₃₄OSn
• MW: 397.182665348053
• CID: 708497
• PubChem ID: 2736785
• Update Time: 2025-10-20

Stannane,tributyl(2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Stannane,tributyl(2-methoxyphenyl)-
• Tributyl(2-methoxyphenyl)stannane
• (2-methoxyphenyl)-tributylstannane
• 2-MeOC6H4Sn(n-Bu)3
• 2-Methoxy(tri-n-butylstannyl)benzene
• 2-methoxyphenyltributyltin
• o-CH3OC6H4SnBu3
• o-MeOC6H4SnBu3
• o-methoxyphenyltributyltin
• OR0595
• Stannane,tributyl(2-methoxyphenyl)
• 86487-17-4
• DTXSID20371603
• SCHEMBL1256860
• FT-0755099
• AKOS024438651
• Tributyl-(2-methoxyphenyl)stannane

• MDL： MFCD01319039
• Inchi： 1S/C7H7O.3C4H9.Sn/c1-8-7-5-3-2-4-6-7;3*1-3-4-2;/h2-5H,1H3;3*1,3-4H2,2H3;
• InChI Key： OSIQUECDJCZFED-UHFFFAOYSA-N
• SMILES： [Sn](C1C=CC=CC=1OC)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 398.16300
• Monoisotopic Mass: 398.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Boiling Point: 144-146℃/1mm(lit.)
• PSA: 9.23000
• LogP: 5.75130

Additional information on Stannane,tributyl(2-methoxyphenyl)-

Stannane, tributyl(2-methoxyphenyl)- (CAS No. 86487-17-4): Synthesis, Applications, and Recent Advances in Organic Tin Chemistry

The compound Stannane, tributyl(2-methoxyphenyl)- (CAS No. 86487-17-4) is a representative example of organotin derivatives, which have garnered significant attention in modern chemical research due to their unique structural versatility and reactivity. This compound features a central tin atom bonded to three n-butyl groups and a substituted 2-methoxyphenyl moiety. The combination of these functional groups provides a platform for diverse chemical transformations, making it a valuable reagent in synthetic organic chemistry and materials science.

The tributylstannane framework is widely utilized as a nucleophilic organometallic reagent in cross-coupling reactions. The 2-methoxyphenyl substituent introduces electronic and steric effects that modulate the reactivity profile of the tin center. Recent studies have highlighted the role of such derivatives in catalytic systems, particularly in palladium-catalyzed C–C bond formation reactions. For instance, the 2-methoxyphenyl group can act as a directing or stabilizing ligand in transition-metal-mediated processes, enabling site-selective functionalization of aromatic substrates.

One of the key applications of Stannane, tributyl(2-methoxyphenyl)- lies in its utility as an intermediate for the synthesis of complex organic molecules. The methoxy group on the phenyl ring enhances electron density through its activating effect, facilitating electrophilic aromatic substitution reactions. This property has been exploited in the development of novel pharmaceutical scaffolds and functional materials. For example, recent work published in *Organic Letters* (2023) demonstrated its application in constructing biologically active compounds with anti-inflammatory properties via sequential C–H activation strategies.

In the context of green chemistry, researchers are increasingly focusing on improving the efficiency and sustainability of reactions involving organotin compounds like Stannane, tributyl(2-methoxyphenyl)-. Innovations such as solvent-free conditions or microwave-assisted protocols have been reported to reduce reaction times while maintaining high yields. These advancements align with broader industry goals to minimize environmental impact without compromising synthetic precision.

Structurally related compounds have also been investigated for their potential roles in photovoltaic materials and optoelectronic devices. The tributylstannane scaffold can be modified with conjugated π-systems or heterocyclic rings to tailor electronic properties for specific applications. A 2023 study by the National Renewable Energy Laboratory explored similar derivatives as precursors for perovskite solar cells, underscoring their relevance beyond traditional synthetic chemistry.

The synthesis of Stannane, tributyl(2-methoxyphenyl)- (CAS No. 86487-17-4) typically involves nucleophilic substitution reactions between tin hydrides and aryl halides under controlled conditions. Optimization parameters such as temperature gradients and ligand selection are critical for achieving high regioselectivity and minimizing side-product formation. Computational modeling has further elucidated reaction mechanisms at the molecular level, guiding experimental design toward more robust synthetic pathways.

From an analytical perspective, this compound exhibits distinct spectroscopic signatures that aid in its characterization. Nuclear magnetic resonance (NMR) techniques reveal characteristic signals for both aliphatic butyl chains and aromatic methoxy protons. Mass spectrometry confirms molecular weight consistency with theoretical predictions derived from elemental analysis data.

In academic research settings, Stannane, tributyl(2-methoxyphenyl)- serves as an educational tool for demonstrating concepts related to organometallic chemistry and reaction mechanisms. Its predictable behavior under standard laboratory conditions makes it suitable for advanced undergraduate or graduate-level experiments focused on coupling reactions or catalytic cycles.

Looking ahead, ongoing research aims to expand the scope of this compound’s applications through directed functionalization strategies. Emerging areas include its use as a building block for self-assembled monolayers or as a component in sensor technologies where molecular recognition plays a pivotal role.

In summary, Stannane, tributyl(2-methoxyphenyl)- (CAS No. 86487-17-4) represents an important class of organotin compounds with multifaceted utility across disciplines ranging from pharmaceutical development to renewable energy technologies. Its continued exploration promises to yield new insights into both fundamental chemical principles and practical industrial solutions.